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Compound of Interest

Compound Name: 2'-Chloroacetoacetanilide

CAS No.: 93-70-9

Cat. No.: B1583483

Get Quote

Technical Master File: 2'-Chloroacetoacetanilide
(AAOCA)
Executive Summary
2'-Chloroacetoacetanilide (CAS 93-70-9), often abbreviated as AAOCA or 2-Chloro-AAA, is a

critical bifunctional intermediate in organic synthesis. Structurally defined by an acetoacetyl

group attached to an ortho-chlorinated aniline ring, it serves as a foundational scaffold for two

major industrial sectors: organic pigments (specifically the Hansa Yellow series) and

pharmaceutical development (as a precursor to pyrazole-based bioactive agents).

This guide provides a rigorous analysis of its molecular architecture, synthetic pathways, and

reactivity profiles, emphasizing its role as a nucleophile in azo coupling and a dielectrophile in

heterocyclization.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7]
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AAOCA exhibits the classic reactivity of

-keto amides, complicated by the steric and electronic influence of the ortho-chlorine
substituent.

Table 1: Core Chemical Identifiers & Properties[8]
Property Data

IUPAC Name -(2-Chlorophenyl)-3-oxobutanamide

CAS Number 93-70-9

Synonyms
AAOCA, Acetoacet-o-chloroanilide, 2-Chloro-

AAA

Molecular Formula

Molecular Weight 211.64 g/mol

Appearance White to off-white crystalline powder

Melting Point 103 °C – 107 °C

Boiling Point ~303 °C (Predicted)

Solubility
Insoluble in water; soluble in ethanol, acetone,

acetic acid, toluene

pKa ~10.87 (Amide NH), ~11 (Active Methylene C-H)

Molecular Architecture & Tautomerism
The reactivity of AAOCA is dictated by its ability to exist in equilibrium between a keto form and

an enol form. This tautomerism is crucial for its application in azo coupling reactions.

Keto Form: Dominant in non-polar solvents; characterized by the reactive methylene bridge (

) flanked by carbonyl and amide groups.

Enol Form: Stabilized by intramolecular hydrogen bonding between the enolic hydroxyl and

the amide carbonyl. This form enhances nucleophilicity at the
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-carbon.

Diagram 1: Tautomeric Equilibrium & Reactive Sites
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Caption: Equilibrium between keto and enol tautomers dictates the nucleophilic character of the

-carbon (C2).

Synthetic Pathways[9][10][11]
Industrial production prioritizes atom economy and yield, typically utilizing the reaction between

2-chloroaniline and diketene. This route avoids the production of alcohol byproducts associated

with ester-based routes.

Protocol: Industrial Synthesis via Diketene
Reaction:

Reagents: 2-Chloroaniline (1.0 eq), Diketene (1.05 eq), Acetic Acid or Toluene (Solvent).

Conditions: Exothermic reaction; temperature controlled at 30–50°C to prevent

polymerization of diketene.

Catalysis: Often catalyzed by tertiary amines (e.g., triethylamine) to accelerate nucleophilic

attack.

Workup: Cooling induces crystallization. The product is filtered, washed with cold solvent,

and dried.
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Diagram 2: Synthetic Flow[8]
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Caption: The nucleophilic amine attacks the carbonyl of diketene, leading to ring opening and

formation of the acetoacetamide.

Reactivity & Mechanisms[12]
Azo Coupling (Pigment Synthesis)
The primary application of AAOCA is as a coupling component for Hansa Yellow pigments. The

methylene group is highly acidic (

) and readily deprotonated to form an enolate, which attacks diazonium salts.

Mechanism:

Diazotization: An aromatic amine (e.g., 4-chloro-2-nitroaniline) is treated with

to form the diazonium salt (

).[1]
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Coupling: AAOCA is dissolved in dilute NaOH (forming the enolate) and reacted with the

diazonium salt at controlled pH (typically 4–6).

Product: An azo compound (Pigment) is formed, often existing in the hydrazone tautomeric

form in the solid state.

Diagram 3: Azo Coupling Mechanism
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Caption: Base-catalyzed formation of the enolate allows attack on the electrophilic diazonium

species.

Heterocycle Formation (Pharma Scaffolds)
AAOCA serves as a 1,3-dielectrophile equivalent (at the ketone and amide carbonyls) or a

nucleophile (at the

-carbon).

Pyrazole Synthesis (Knorr Type): Reaction with hydrazines yields 3-methyl-N-(2-

chlorophenyl)-5-pyrazolones. These scaffolds are investigated for anti-inflammatory and

antitumor properties.[2]

Biginelli-like Reactions: Condensation with aldehydes and urea/thiourea yields

dihydropyrimidinones.

Applications
Organic Pigments
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AAOCA is the coupling component for several commercially vital pigments:

Pigment Yellow 3 (Hansa Yellow 10G): Coupling with 4-chloro-2-nitroaniline. Used in air-

drying paints and latex emulsions.

Pigment Yellow 63: Coupling with 3,3'-dichlorobenzidine (less common due to benzidine

toxicity concerns, but structurally relevant).

Pharmaceutical Intermediates
Fungicides: Derivatives of AAOCA are explored for agricultural antifungal activity.

Antitumor Agents: Pyrazole derivatives synthesized from AAOCA have shown

against specific cancer cell lines in preclinical screenings [1].

Safety & Handling (MSDS Summary)
Hazard Classification:

Acute Toxicity: Harmful if swallowed (H302).[3]

Irritation: Causes skin irritation (H315) and serious eye irritation (H319).[3]

Sensitization: Potential skin sensitizer.[4]

Handling Protocol:

PPE: Nitrile gloves, safety goggles, and N95/P100 dust mask are mandatory.

Storage: Store in a cool, dry place away from strong oxidizers.

Spill: Sweep up to avoid dust generation. Do not flush into surface water (Aquatic Chronic 3).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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